Cas no 22106-39-4 (1-(3-methoxy-4-nitrophenyl)-1-ethanone)

1-(3-Methoxy-4-nitrophenyl)-1-ethanone is a nitrated aromatic ketone compound characterized by its methoxy and nitro functional groups at the 3- and 4-positions of the phenyl ring, respectively. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in pharmaceutical and fine chemical applications. The electron-withdrawing nitro group enhances electrophilic substitution potential, while the methoxy group contributes to solubility and stability. Its well-defined molecular framework allows for precise modifications in multi-step syntheses. The compound is typically handled under controlled conditions due to its sensitivity to light and heat. Analytical methods such as HPLC and NMR confirm its high purity, making it a reliable reagent for research and industrial processes.
1-(3-methoxy-4-nitrophenyl)-1-ethanone structure
22106-39-4 structure
Product Name:1-(3-methoxy-4-nitrophenyl)-1-ethanone
CAS No:22106-39-4
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD00075788
CID:252318
PubChem ID:11679990
Update Time:2025-10-22

1-(3-methoxy-4-nitrophenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methoxy-4-nitrophenyl)ethanone
    • 1-(3-Methoxy-4-nitrophenyl)-1-ethanone
    • 3'-METHOXY-4'-NITROACETOPHENONE
    • Ethanone,1-(3-methoxy-4-nitrophenyl)-
    • 1-(3-methoxy-4-nitro-phenyl)ethanone
    • 3-Methoxy-4-nitro-acetophenon
    • 3-methoxy-4-nitroacetophenone
    • 4-Acetyl-2-methoxynitrobenzene
    • 4-Nitro-3-methoxyacetophenon
    • 5-Acetyl-2-nitroanisole
    • methoxynitrophenylethanone
    • 1-(3-methoxy-4-nitrophenyl)ethan-1-one
    • QGZZCBCLSMAVSE-UHFFFAOYSA-N
    • 3'-Methoxy-4'-nitro-acetophenone
    • 1-acetyl-3-methoxy-4-nitrobenzene
    • S
    • A815929
    • CS-0159912
    • DTXSID10470492
    • AMY14403
    • 22106-39-4
    • EN300-1841516
    • JS-119C
    • SCHEMBL2946181
    • H10420
    • FT-0638188
    • J-503154
    • MFCD00075788
    • AKOS005073025
    • DB-045796
    • 1-(3-methoxy-4-nitrophenyl)-1-ethanone
    • MDL： MFCD00075788
    • Inchi： 1S/C9H9NO4/c1-6(11)7-3-4-8(10(12)13)9(5-7)14-2/h3-5H,1-2H3
    • InChI Key： QGZZCBCLSMAVSE-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C(C(C)=O)C=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.05300
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1
  • XLogP3: 1.4

Experimental Properties

  • Melting Point: 71-73°C
  • PSA: 72.12000
  • LogP: 2.32920

1-(3-methoxy-4-nitrophenyl)-1-ethanone Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(3-methoxy-4-nitrophenyl)-1-ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(3-methoxy-4-nitrophenyl)-1-ethanone Pricemore >>

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1-(3-methoxy-4-nitrophenyl)-1-ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22106-39-4)1-(3-methoxy-4-nitrophenyl)-1-ethanone
Order Number:A815929
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):214.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22106-39-4)1-(3-methoxy-4-nitrophenyl)-1-ethanone
A815929
Purity:99%
Quantity:5g
Price ($):214.0
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